Cas no 378-77-8 (Sodium pentafluoropropionate)

• Product Name: Sodium pentafluoropropionate
• CAS No: 378-77-8
• MF: C₃F₅NaO₂
• MW: 186.012689590454
• MDL: MFCD00066167
• CID: 312160
• PubChem ID: 24863834
• Update Time: 2025-05-24

Sodium pentafluoropropionate Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2,2,3,3,3-pentafluoro-, sodium salt (1:1)
• Sodium pentafluoropropionate
• Perfluoropropionic acid, sodium salt
• sodium,2,2,3,3,3-pentafluoropropanoate
• Pentafluoropropionic acid
• Perfluoropropionic acid, sodium salt50µg
• 2,2,3,3,3-Pentafluoropropanoic acid sodium salt
• AS-81728
• NS00079689
• SY062539
• AMY6828
• A823917
• sodium pentafluoropropionate salt
• SODIUM PERFLUOROPROPIONATE
• Sodium perfluoropropanoate
• sodium pentafluoropropanoate
• MFCD00066167
• AC9194
• EINECS 206-830-1
• 378-77-8
• DTXSID40880141
• 2,2,3,3,3-pentafluoropropanoate;Sodium Pentafluoropropanoate
• CS-W016927
• FT-0704849
• Propanoic acid, pentafluoro-, sodium salt
• sodium pentafluoroproprionate
• SCHEMBL447586
• sodium 2,2,3,3,3-pentafluoropropanoate
• sodium;2,2,3,3,3-pentafluoropropanoate
• AKOS005063410
• CF3CF2COONa
• sodiumpentafluoropropionate

• MDL： MFCD00066167
• Inchi： 1S/C3HF5O2.Na/c4-2(5,1(9)10)3(6,7)8;/h(H,9,10);/q;+1/p-1
• InChI Key： SCWLIHXXYXFUFV-UHFFFAOYSA-M
• SMILES： [Na+].FC(C(=O)[O-])(C(F)(F)F)F

Computed Properties

• Exact Mass: 185.97200
• Monoisotopic Mass: 185.97161433g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 40.1Ų

Experimental Properties

• Color/Form: Not available
• Melting Point: 226-229 °C (dec.) (lit.)
• PSA: 40.13000
• LogP: -0.06610
• Sensitiveness: Hygroscopic
• Solubility: Not available

Sodium pentafluoropropionate Security Information

• Hazard Statement： Irritant/Hygroscopic
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：3-10
• Hazardous Material Identification：
• HazardClass：IRRITANT, HYGROSCOPIC
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Perfluoroalkyl carboxylic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Alkyl fluorides Perfluoroalkyl carboxylic acid and derivatives

Additional information on Sodium pentafluoropropionate

Sodium Pentafluoropropionate (CAS No. 378-77-8): A Versatile Fluorinated Compound with Emerging Applications in Chemistry and Biomedicine

Sodium pentafluoropropionate, identified by the CAS number 378-77-8, is a fluorinated organic compound characterized by its sodium salt structure and unique chemical properties. Its molecular formula, C₃H_{F5NaO2, reflects the presence of five fluorine atoms attached to a propionic acid backbone, which imparts distinct reactivity and physicochemical characteristics. This compound has garnered attention in recent years due to its role as an intermediate in pharmaceutical synthesis, its potential in material science applications, and its emerging relevance in biotechnological processes.}

The synthesis of sodium pentafluoropropionate typically involves the fluorination of propionic acid derivatives under controlled conditions, often employing electrophilic fluorination agents such as hydrogen fluoride or trifluoroacetic anhydride. Recent advancements have focused on optimizing reaction yields and minimizing environmental impact. For instance, a 2023 study published in Journal of Fluorine Chemistry demonstrated the use of microwave-assisted synthesis to achieve higher purity with reduced energy consumption, highlighting its potential for scalable industrial production.

In biomedical research, sodium pentafluoropropionate has been explored as a precursor for developing novel therapeutic agents. Its fluorinated structure enhances lipophilicity and metabolic stability—key factors in drug design. A notable application involves its use as an intermediate in antifungal drug development. Researchers at the University of Basel recently reported that derivatives synthesized from this compound exhibit potent activity against Candida species, outperforming conventional azole-based drugs in vitro. The mechanism appears linked to disruption of fungal membrane integrity through interactions with ergosterol pathways.

Beyond pharmaceuticals, this compound plays a critical role in material engineering. Its ability to form stable ester linkages makes it valuable for synthesizing polymeric materials with tailored properties. A 2024 study in Nature Materials showcased its incorporation into polymer matrices to create hydrophobic coatings for biomedical implants, demonstrating enhanced resistance to protein adsorption and bacterial colonization compared to traditional materials.

In analytical chemistry, sodium pentafluoropropionate serves as a reference standard for mass spectrometry due to its distinct fragmentation patterns under electron impact ionization. Its predictable cleavage pathways make it ideal for calibrating instruments used in metabolomics studies or environmental contaminant detection systems.

The compound’s structural versatility also extends to catalytic applications. Recent work by chemists at MIT revealed that when immobilized on silica supports, it acts as a reusable catalyst for esterification reactions under mild conditions—a breakthrough for sustainable chemical manufacturing processes requiring minimal solvent usage.

Ongoing investigations into bioavailability optimization have explored prodrug strategies involving sodium pentafluoropropionate. By conjugating it with biocompatible carriers such as polyethylene glycol (PEG), researchers aim to improve delivery efficiency of poorly soluble therapeutic agents across biological membranes without compromising pharmacological activity.

In environmental chemistry contexts, studies now focus on understanding its fate and transport mechanisms when used in industrial settings. Computational models developed at Stanford University predict low bioaccumulation potential due to rapid hydrolysis under neutral pH conditions—a favorable trait for minimizing ecological risks during industrial applications.

The compound’s multifunctional nature underscores its significance across diverse scientific domains. As highlighted by a 2024 review article in Trends in Chemical Sciences, continued exploration of sodium pentafluoropropionate’s structural adaptability will likely drive innovations in green chemistry practices and precision medicine technologies over the next decade.